Cas no 504404-35-7 (3,4,5-trifluorobenzene-1-carboximidamide)

3,4,5-Trifluorobenzene-1-carboximidamide is a fluorinated aromatic compound featuring a carboximidamide functional group at the 1-position of a benzene ring substituted with three fluorine atoms at the 3, 4, and 5 positions. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl substitution enhances lipophilicity and metabolic stability, while the carboximidamide group serves as a versatile precursor for heterocyclic transformations, such as the synthesis of triazines and imidazoles. Its high purity and well-defined reactivity profile facilitate precise modifications in medicinal chemistry applications, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. The compound's stability under various reaction conditions further underscores its utility in multistep synthetic routes.

3,4,5-trifluorobenzene-1-carboximidamide structure

504404-35-7 structure

Product Name:3,4,5-trifluorobenzene-1-carboximidamide

CAS No:504404-35-7

MF:C₇H₅F₃N₂

MW:174.123211622238

MDL:MFCD05663401

CID:892007

PubChem ID:4461119

Update Time:2025-07-02

3,4,5-trifluorobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

- 3,4,5-TRIFLUORO-BENZAMIDINE
- 3,4,5‐TRIFLUORO‐BENZAMIDINE
- 3,4,5-trifluorobenzenecarboximidamide
- 3,4,5-Trifluorobenzimidamide
- 3,4,5-trifluorobenzene-1-carboximidamide
- DTXSID30403525
- 504404-35-7
- DB-261898
- SB37396
- CS-0453138
- SCHEMBL12634680
- STL244991
- MFCD05663401
- AKOS010915823
- BBL030365
- EN300-1868132
- MDL： MFCD05663401
- Inchi： 1S/C7H5F3N2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H3,11,12)
- InChI Key： RNEUKMKQVDEIAF-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=C(C(=N)N)C=1)F)F

Computed Properties

Exact Mass: 174.04000
Monoisotopic Mass: 174.04048265g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 49.9Å²

Experimental Properties

PSA: 49.87000
LogP: 2.18800

3,4,5-trifluorobenzene-1-carboximidamide Security Information

Storage Condition：(BD285132)

3,4,5-trifluorobenzene-1-carboximidamide Pricemore >>

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